Cas no 2138405-20-4 (Furan, 3-(bromomethyl)tetrahydro-3-[2-(2-oxiranyl)ethyl]-)

• Product Name: Furan, 3-(bromomethyl)tetrahydro-3-[2-(2-oxiranyl)ethyl]-
• CAS No: 2138405-20-4
• MF: C₉H₁₅BrO₂
• MW: 235.118202447891
• CID: 5288547
• Update Time: 2025-07-18

Furan, 3-(bromomethyl)tetrahydro-3-[2-(2-oxiranyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Furan, 3-(bromomethyl)tetrahydro-3-[2-(2-oxiranyl)ethyl]-

• Inchi： 1S/C9H15BrO2/c10-6-9(3-4-11-7-9)2-1-8-5-12-8/h8H,1-7H2
• InChI Key： VPUCCUMTGCFIER-UHFFFAOYSA-N
• SMILES： O1CCC(CBr)(CCC2CO2)C1

Additional information on Furan, 3-(bromomethyl)tetrahydro-3-[2-(2-oxiranyl)ethyl]-

Introduction to Furan, 3-(bromomethyl)tetrahydro-3-[2-(2-oxiranyl)ethyl] and Its Significance in Modern Chemical Research

The compound CAS no. 2138405-20-4, identified as Furan, 3-(bromomethyl)tetrahydro-3-[2-(2-oxiranyl)ethyl], represents a fascinating molecule with a unique structural framework that has garnered considerable attention in the field of chemical biology and pharmaceutical development. This compound, characterized by its bromomethyl and epoxide functional groups, offers a versatile platform for synthetic chemistry, enabling the exploration of novel pharmacophores and bioactive scaffolds.

The molecular structure of Furan, 3-(bromomethyl)tetrahydro-3-[2-(2-oxiranyl)ethyl] is notable for its ability to participate in diverse chemical reactions, making it a valuable intermediate in the synthesis of complex organic molecules. The presence of both a bromomethyl group and an epoxide moiety allows for selective functionalization, which is crucial for the development of targeted therapeutics. This dual functionality has been exploited in various synthetic pathways, facilitating the creation of molecules with potential applications in drug discovery and medicinal chemistry.

In recent years, there has been a growing interest in the use of furan-based derivatives as building blocks in pharmaceutical research. The tetrahydropyran ring system provides a rigid yet flexible scaffold that can be modified to accommodate different pharmacological requirements. The bromomethyl group serves as a reactive handle for cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are widely employed in the construction of biaryl structures. These structures are prevalent in many bioactive compounds and have shown promise in treating various diseases.

The epoxide group in Furan, 3-(bromomethyl)tetrahydro-3-[2-(2-oxiranyl)ethyl] is another key feature that contributes to its synthetic utility. Epoxides are known for their reactivity in nucleophilic ring-opening reactions, allowing for the introduction of diverse substituents at specific positions within the molecule. This property has been leveraged to develop libraries of compounds with tailored biological activities. For instance, epoxide-containing derivatives have been explored as inhibitors of enzymes involved in cancer progression and as modulators of immune responses.

Recent advancements in the field have highlighted the importance of Furan, 3-(bromomethyl)tetrahydro-3-[2-(2-oxiranyl)ethyl] in the development of novel therapeutic agents. Studies have demonstrated its potential as a precursor for small-molecule drugs that target specific disease pathways. For example, researchers have utilized this compound to synthesize inhibitors of kinases and other enzymes implicated in inflammatory diseases. The ability to modify both the bromomethyl and epoxide groups allows for fine-tuning of the pharmacological properties of these derivatives, leading to more effective and selective treatments.

The synthesis of Furan, 3-(bromomethyl)tetrahydro-3-[2-(2-oxiranyl)ethyl] involves multi-step organic transformations that highlight its versatility as a synthetic intermediate. The process typically begins with the preparation of a tetrahydropyran derivative followed by functionalization at the 3-position with a bromomethyl group. Subsequent reaction with an epoxide precursor introduces the second reactive site, completing the molecular framework. This synthetic route has been optimized to ensure high yields and purity, making it suitable for large-scale production.

The applications of Furan, 3-(bromomethyl)tetrahydro-3-[2-(2-oxiranyl)ethyl] extend beyond pharmaceuticals into other areas of chemical research. Its unique structure has been utilized in materials science for the development of polymers and coatings with enhanced properties. Additionally, it serves as a model compound for studying reaction mechanisms and developing new catalytic systems. The compound's ability to undergo diverse transformations makes it an invaluable tool for chemists seeking to push the boundaries of synthetic organic chemistry.

As our understanding of biological systems continues to evolve, so does the demand for innovative chemical tools to explore these systems at a molecular level. Furan, 3-(bromomethyl)tetrahydro-3-[2-(2-oxiranyl)ethyl] stands out as one such tool due to its multifunctional nature and broad applicability. Its role in drug discovery is particularly noteworthy, where it contributes to the rapid identification and optimization of lead compounds. By leveraging its structural features, researchers can design molecules that interact selectively with biological targets, leading to more effective therapies.

In conclusion,Furan, 3-(bromomethyl)tetrahydro-3-[2-(2-oxiranyl)ethyl] (CAS no. 2138405-20-4) is a remarkable compound with significant implications for modern chemical research. Its unique structural attributes enable diverse synthetic applications, making it indispensable in pharmaceutical development and beyond. As research progresses，this compound will undoubtedly continue to play a pivotal role in advancing our understanding of complex biological processes and developing innovative solutions for global health challenges.